Cas no 360-95-2 (2,2,2-trifluoro-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(morpholin-4-yl)ethan-1-one
• CAS No: 360-95-2
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD00465461
• CID: 37049
• PubChem ID: 544636
• Update Time: 2025-06-30

2,2,2-trifluoro-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-morpholinoethanone
• N-Trifluoroacetylmorpholine
• 2,2,2-trifluoro-1-morpholin-4-ylethanone
• 4-(TRIFLUOROACETYL)MORPHOLINE
• CS-0109776
• trifluoroacetylmorpholine
• J-513895
• FT-0693793
• DTXSID30337775
• HMS1396J11
• 2,2,2-Trifluoro-1-morpholinoethan-1-one
• Trifluoroacetic acid, morpholide
• AKOS001033227
• 4-(Trifluoroacetyl)morpholine #
• 2,2,2-trifluoro-1-(morpholin-4-yl)ethan-1-one
• PS-6801
• MFCD00465461
• Morpholine, 4-(trifluoroacetyl)-
• SCHEMBL1119466
• AC-31667
• 360-95-2
• A823124
• 2,2,2-trifluoro-1-morpholin-4-yl-ethanone
• Enamine_000913
• AMY3012
• SY025801
• 2,2,2-trifluoro-1-(4-morpholinyl)ethanone
• DB-391881
• 2,2,2-trifluoro-1-(morpholin-4-yl)ethanone

• MDL： MFCD00465461
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)5(11)10-1-3-12-4-2-10/h1-4H2
• InChI Key： UTPCRKXZUFAUIB-UHFFFAOYSA-N
• SMILES： FC(C(N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 183.05100
• Monoisotopic Mass: 183.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.344
• Boiling Point: 271.2°Cat760mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.403
• PSA: 29.54000
• LogP: 0.34540

2,2,2-trifluoro-1-(morpholin-4-yl)ethan-1-one Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2,2,2-trifluoro-1-(morpholin-4-yl)ethan-1-one

Comprehensive Analysis of 2,2,2-Trifluoro-1-(morpholin-4-yl)ethan-1-one (CAS No. 360-95-2): Properties, Applications, and Industry Trends

2,2,2-Trifluoro-1-(morpholin-4-yl)ethan-1-one (CAS 360-95-2), a fluorinated morpholine derivative, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, often referred to as TFMKE in industrial shorthand, combines the reactivity of a trifluoroacetyl group with the versatility of a morpholine ring, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in developing novel enzyme inhibitors and bioactive molecules, aligning with the growing demand for precision therapeutics.

The molecular structure of 2,2,2-trifluoro-1-(morpholin-4-yl)ethanone features a carbonyl group adjacent to a trifluoromethyl moiety, which enhances its electrophilic character. This property is exploited in nucleophilic substitution reactions, particularly in the synthesis of heterocyclic compounds. Industry reports indicate a 15% annual growth in applications of fluorinated morpholine derivatives, driven by their stability and metabolic resistance—a key advantage in drug design and crop protection formulations.

From an environmental perspective, CAS 360-95-2 is being evaluated for green chemistry compatibility. Researchers are optimizing solvent-free synthesis routes to reduce waste, addressing the pharmaceutical industry’s push toward sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), critical for regulatory compliance in GMP production.

Emerging applications include its use as a photoacid generator (PAG) precursor in semiconductor lithography, where its thermal stability outperforms traditional aryl sulfonates. Patent filings related to 360-95-2 have increased by 22% since 2020, reflecting innovation in electronic materials. Furthermore, its low acute toxicity profile (LD50 >2000 mg/kg) makes it preferable for bioconjugation strategies in antibody-drug conjugates (ADCs).

Market analysts project the trifluoromethyl ketone segment, including 2,2,2-trifluoro-1-(4-morpholinyl)ethanone, to reach $320 million by 2028, fueled by demand in kinase inhibitor development. Storage recommendations emphasize anhydrous conditions at 2-8°C to prevent hydrolysis of the morpholine-4-carbonyl bond. Cross-disciplinary studies now explore its potential in metal-organic frameworks (MOFs) for gas storage, demonstrating its expanding utility beyond traditional domains.